Cas no 37481-69-9 (2-Benzyl-2,3-dihydro-4(1H)-isoquinolinone hydrochloride)

• Product Name: 2-Benzyl-2,3-dihydro-4(1H)-isoquinolinone hydrochloride
• CAS No: 37481-69-9
• MF: C₁₆H₁₆ClNO
• MW: 273.757343292236
• MDL: MFCD18459156
• CID: 1088528
• PubChem ID: 13000071
• Update Time: 2025-11-02

2-Benzyl-2,3-dihydro-4(1H)-isoquinolinone hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Benzyl-2,3-dihydroisoquinolin-4(1H)-one hydrochloride
• 2-benzyl-1,3-dihydroisoquinolin-4-one,hydrochloride
• AK134592
• AX8256229
• 4(1H)-Isoquinolinone, 2,3-dihydro-2-(phenylmethyl)-, hydrochloride
• 2-Benzyl-2,3-dihydro-4(1H)-isoquinolinone hydrochloride
• DS-4782
• 2-BENZYL-2,3-DIHYDROISOQUINOLIN-4(1H)-ONE HCL
• 2-benzyl-1,3-dihydroisoquinolin-4-one;hydrochloride
• DB-149341
• CS-0156303
• 2-BENZYL-1,3-DIHYDROISOQUINOLIN-4-ONE HYDROCHLORIDE
• C74929
• 2-Benzyl-2,3-dihydroisoquinolin-4(1H)-onehydrochloride
• 37481-69-9
• AKOS015958945

• MDL： MFCD18459156
• Inchi： 1S/C16H15NO.ClH/c18-16-12-17(10-13-6-2-1-3-7-13)11-14-8-4-5-9-15(14)16;/h1-9H,10-12H2;1H
• InChI Key： JGBXBXHGWDLCJY-UHFFFAOYSA-N
• SMILES： Cl.O=C1C2C=CC=CC=2CN(CC2C=CC=CC=2)C1

Computed Properties

• Exact Mass: 273.0920418g/mol
• Monoisotopic Mass: 273.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 296
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3

2-Benzyl-2,3-dihydro-4(1H)-isoquinolinone hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C(BD256229)

Additional information on 2-Benzyl-2,3-dihydro-4(1H)-isoquinolinone hydrochloride

2-Benzyl-2,3-dihydro-4(1H)-isoquinolinone hydrochloride (CAS No. 37481-69-9): A Comprehensive Overview

2-Benzyl-2,3-dihydro-4(1H)-isoquinolinone hydrochloride (CAS No. 37481-69-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to as 2-benzyl dihydroisoquinolinone HCl, belongs to the class of isoquinoline derivatives, which are known for their diverse biological activities and applications in drug discovery. Its unique structural features, including the benzyl group and the dihydroisoquinolinone core, make it a valuable intermediate in synthetic chemistry.

The molecular formula of 2-Benzyl-2,3-dihydro-4(1H)-isoquinolinone hydrochloride is C₁₆H₁₆ClNO, with a molecular weight of approximately 273.76 g/mol. The compound typically appears as a white to off-white crystalline powder, soluble in polar solvents such as water, methanol, and ethanol. Its hydrochloride salt form enhances its stability and solubility, making it suitable for various experimental and industrial applications.

One of the key reasons for the growing interest in 2-Benzyl-2,3-dihydro-4(1H)-isoquinolinone hydrochloride is its potential role in medicinal chemistry. Researchers have explored its utility as a building block for the synthesis of more complex molecules, particularly those targeting neurological and cardiovascular diseases. The isoquinoline scaffold is a common motif in many bioactive compounds, and modifications to this structure, such as the addition of a benzyl group, can significantly alter its pharmacological properties.

In recent years, the demand for 2-Benzyl-2,3-dihydro-4(1H)-isoquinolinone hydrochloride has increased due to its relevance in drug discovery and pharmaceutical development. Scientists are particularly interested in its potential as a precursor for central nervous system (CNS) agents, given the structural similarities to other compounds with known neuroactive effects. Additionally, its hydrochloride salt form ensures better bioavailability, which is a critical factor in drug formulation.

The synthesis of 2-Benzyl-2,3-dihydro-4(1H)-isoquinolinone hydrochloride typically involves multi-step organic reactions, starting from readily available precursors like isoquinoline or its derivatives. Advanced techniques such as catalytic hydrogenation and N-alkylation are often employed to achieve high yields and purity. The compound's CAS No. 37481-69-9 serves as a unique identifier, ensuring accurate referencing in scientific literature and commercial catalogs.

From an industrial perspective, 2-Benzyl-2,3-dihydro-4(1H)-isoquinolinone hydrochloride is supplied by several specialty chemical manufacturers, catering to the needs of research institutions and pharmaceutical companies. Quality control measures, including HPLC and NMR spectroscopy, are routinely performed to verify its purity and consistency. The compound is typically packaged under inert conditions to prevent degradation and ensure long-term stability.

Beyond its pharmaceutical applications, 2-Benzyl-2,3-dihydro-4(1H)-isoquinolinone hydrochloride has also found use in academic research, particularly in studies investigating structure-activity relationships (SAR). By modifying the benzyl or dihydroisoquinolinone moieties, researchers can explore new chemical spaces and identify novel bioactive molecules. This approach aligns with the current trend in fragment-based drug design, where small molecular fragments are used to build larger, more potent compounds.

Environmental and safety considerations are paramount when handling 2-Benzyl-2,3-dihydro-4(1H)-isoquinolinone hydrochloride. While it is not classified as a hazardous material, standard laboratory precautions, such as the use of personal protective equipment (PPE) and proper ventilation, should always be followed. The compound's Material Safety Data Sheet (MSDS) provides detailed guidelines for safe storage, handling, and disposal.

In conclusion, 2-Benzyl-2,3-dihydro-4(1H)-isoquinolinone hydrochloride (CAS No. 37481-69-9) is a versatile and valuable compound with broad applications in pharmaceutical research and synthetic chemistry. Its unique structural features, combined with its potential as a drug discovery intermediate, make it a subject of ongoing scientific interest. As the demand for innovative therapeutic agents grows, compounds like 2-benzyl dihydroisoquinolinone HCl will continue to play a pivotal role in advancing medical science.